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Compound of Interest

Compound Name: 2,2,4-Trimethylheptane

Cat. No.: B082096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information for

2,2,4-trimethylheptane. A comprehensive literature search has revealed a significant scarcity

of specific toxicological studies for this compound. Much of the information available is based

on general classifications of related aliphatic hydrocarbons or is qualitative in nature.

Quantitative data, detailed experimental protocols, and specific mechanisms of action,

including signaling pathways, are largely unavailable in the public domain.

Overview and Physicochemical Properties
2,2,4-Trimethylheptane is a branched-chain aliphatic hydrocarbon.[1] It is a volatile organic

compound with a strong odor and is found in the environment as a component of gasoline and

cigarette smoke.[2] Its primary use in a research setting is as a modeling or calibration

standard.[2]

Table 1: Physicochemical Properties of 2,2,4-Trimethylheptane
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Property Value Reference

CAS Number 14720-74-2 [3][4]

Molecular Formula C10H22 [4]

Molecular Weight 142.28 g/mol [2]

Boiling Point 148.30 °C @ 760.00 mm Hg [3]

Flash Point 37.2 °C (99.0 °F) (estimated) [3]

Water Solubility
1.118 mg/L @ 25 °C

(estimated)
[3]

logP (o/w) 5.392 (estimated) [3]

Toxicological Data Summary
Specific quantitative toxicological data for 2,2,4-trimethylheptane, such as LD50 (median

lethal dose) or LC50 (median lethal concentration), are not readily available in the reviewed

literature. The safety information from various sources indicates that the oral, dermal, and

inhalation toxicity have not been determined.[3]

Table 2: Summary of Available Toxicological Information for 2,2,4-Trimethylheptane
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Toxicological Endpoint Finding Source Classification

Acute Oral Toxicity Not determined The Good Scents Company[3]

Acute Dermal Toxicity Not determined The Good Scents Company[3]

Acute Inhalation Toxicity Not determined The Good Scents Company[3]

Skin Corrosion/Irritation No data available ---

Serious Eye Damage/Irritation No data available ---

Respiratory or Skin

Sensitization
No data available ---

Germ Cell Mutagenicity No data available ---

Carcinogenicity No data available ---

Reproductive Toxicity No data available ---

Specific Target Organ Toxicity

(Single Exposure)
No data available ---

Specific Target Organ Toxicity

(Repeated Exposure)
No data available ---

Aspiration Hazard

Expected to be an aspiration

hazard based on properties of

similar hydrocarbons

General knowledge of aliphatic

hydrocarbons

Neurotoxicity
Classified as a potential

neurotoxin
Haz-Map[5]

General Toxicological Profile of Related Branched-
Chain Alkanes
In the absence of specific data for 2,2,4-trimethylheptane, information on the toxicological

profile of similar C10-C20 branched alkanes and other aliphatic hydrocarbons can provide a

general indication of potential hazards. It is crucial to note that these are general classifications

and may not be directly applicable to 2,2,4-trimethylheptane.
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Branched-chain alkanes in the C8-C18 range are generally considered to have low acute oral

and dermal toxicity.[6] However, they can cause slight skin and eye irritation.[6] A significant

hazard associated with these liquid hydrocarbons is aspiration, meaning that if swallowed, they

can enter the lungs and cause severe damage.[6][7] Repeated exposure may lead to skin

dryness and cracking.[7][8]

Inhalation of vapors of C6 to C10 alkanes can lead to their distribution in various organs,

including the brain, liver, kidneys, and fat.[9] High concentrations of aliphatic hydrocarbon

vapors can cause central nervous system (CNS) effects, such as dizziness and incoordination.

[10]

The Haz-Map database classifies 2,2,4-trimethylheptane as a neurotoxin, likely based on its

inclusion in the "Aliphatics, Saturated (5] For further information on the potential neurotoxicity,

the database suggests referring to the data for n-Decane.[5]

Experimental Protocols
A thorough search of the scientific literature did not yield any specific experimental protocols for

toxicological studies conducted on 2,2,4-trimethylheptane.

Signaling Pathways and Mechanistic Data
There is no information available in the reviewed literature regarding the signaling pathways or

specific molecular mechanisms of toxicity for 2,2,4-trimethylheptane.

Mandatory Visualizations: Data Gaps
The core requirement for creating diagrams of signaling pathways, experimental workflows, or

logical relationships using Graphviz (DOT language) cannot be fulfilled due to the profound lack

of experimental data and mechanistic studies for 2,2,4-trimethylheptane in the public domain.

The absence of this foundational information makes it impossible to generate the requested

visualizations.

Conclusion
The available toxicological data for 2,2,4-trimethylheptane is exceptionally limited. While it is

classified as a potential neurotoxin and is expected to pose an aspiration hazard similar to
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other branched-chain alkanes, specific quantitative data on its toxicity is nonexistent in publicly

accessible scientific literature. There is a clear need for empirical studies to determine the

acute and chronic toxicity, genotoxicity, carcinogenicity, and reproductive toxicity of this

compound to conduct a thorough risk assessment. Researchers and professionals in drug

development should handle this compound with caution, adhering to safety protocols for

volatile organic compounds and potential neurotoxins, and be aware of the significant data

gaps in its toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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